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Compound of Interest

Compound Name: Argon-water

Cat. No.: B14273005 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on degassing techniques to prepare argon-free

water samples. Find detailed troubleshooting guides and frequently asked questions (FAQs) to

address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: Why is it crucial to remove dissolved argon from water samples for certain experiments?

A1: Dissolved gases, including argon, can interfere with many scientific analyses and

processes. In sensitive applications such as high-performance liquid chromatography (HPLC),

gas chromatography (GC), and certain electrochemical or spectroscopic measurements, the

presence of dissolved gases can lead to the formation of bubbles in detectors, unstable

baselines, and inaccurate quantitative results.[1][2] Specifically for argon, its presence can be

problematic in experiments where it might interfere with the detection of other gases or where

an inert environment is critical.

Q2: What are the most common methods for degassing water to remove argon?

A2: The primary methods for removing dissolved gases like argon from water include:

Boiling (Thermal Degassing): Heating water to its boiling point reduces the solubility of

dissolved gases, causing them to be expelled.[1][3]
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Vacuum Degassing: Applying a vacuum to the water sample lowers the partial pressure of

the dissolved gases, which encourages their removal from the liquid phase.[1][4]

Ultrasonication: Using high-frequency sound waves to induce cavitation, which creates small

vacuum bubbles that dissolved gases can diffuse into and then be removed.[1][5]

Inert Gas Sparging: Bubbling a less soluble, inert gas (like helium or nitrogen) through the

water to displace the dissolved argon.[1][6]

Q3: How effective are the different degassing methods at removing dissolved gases?

A3: The effectiveness of each method varies. Refluxing (a form of boiling) can remove nearly

100% of dissolved gases.[7] Helium sparging is also highly effective, removing approximately

80% of dissolved air.[7][8] Vacuum degassing can remove 60-70% of dissolved gases, and its

efficiency can be enhanced when combined with sonication.[7][8] Sonication alone is less

effective, removing only about 20-30% of dissolved gases.[8]

Q4: Can I use argon to sparge water if I want to remove other dissolved gases like oxygen?

A4: While argon is an inert gas, using it for sparging will saturate the water with argon.[6] If your

experiment is sensitive to argon, you should choose a different sparging gas, such as helium,

which has a very low solubility in water.[9] For many applications where only the removal of

reactive gases like oxygen is necessary, sparging with nitrogen or argon is acceptable.[9]

Q5: How long does degassed water remain free of argon?

A5: Once degassed, water will begin to reabsorb atmospheric gases, including argon, upon

exposure to air. The rate of reabsorption depends on factors like surface area, temperature,

and agitation. To prevent this, it is crucial to either use the degassed water immediately or store

it in a sealed container with a minimal headspace, preferably under an inert atmosphere.[9]
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Degassing
Method

Principle
Typical
Efficiency for
Air Removal

Advantages Disadvantages

Boiling

Decreased gas

solubility at

higher

temperatures.[3]

~60% reduction

in air solubility

from 4°C to

100°C.[10]

Simple, no

special

equipment

needed.[3]

Energy-intensive;

can change

solvent

composition for

mixed solvents;

potential for re-

dissolution of

gases during

cooling.[1][3]

Vacuum

Degassing

Reduced partial

pressure of

gases above the

liquid decreases

their solubility.[3]

60-70% removal

of dissolved air.

[7]

Quick and

effective,

especially when

combined with

sonication.[4][7]

Can alter the

composition of

volatile solvent

mixtures; risk of

solvent bumping.

[4]

Ultrasonication

Acoustic

cavitation

creates vacuum

bubbles that

gases diffuse

into.[11]

20-30% removal

of dissolved air

(when used

alone).[8]

Rapid; can be

performed in-

line.[1]

Less effective

than other

methods when

used alone; can

heat the sample.

[8]

Inert Gas

Sparging

A purge gas with

low solubility

displaces

dissolved gases.

[6]

Helium sparging

can remove

~80% of

dissolved air.[7]

Highly effective,

especially with

helium.[7]

Can be costly

(especially with

helium); can alter

the composition

of mixed solvents

due to

evaporation.[12]
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Protocol 1: Degassing Water by Boiling
Preparation: Place the desired volume of high-purity water into a clean, heat-resistant flask

(e.g., a volumetric or Erlenmeyer flask). To minimize bumping, add a few boiling chips.

Heating: Heat the water to a rolling boil on a hot plate or using a heating mantle.

Boiling: Maintain a gentle boil for at least 15-30 minutes.[10] To minimize re-absorption of air,

it's beneficial to loosely cover the flask opening, allowing steam to displace the air above the

water.[10]

Cooling: After boiling, immediately cover the flask and allow it to cool to room temperature.

To prevent re-gassing, it is best to cool the water under a gentle stream of an inert gas like

nitrogen or helium, or in a sealed container.

Storage: Use the degassed water immediately or store it in a tightly sealed container to

prevent re-exposure to air.

Protocol 2: Degassing Water by Inert Gas Sparging
(Helium)

Setup: Connect a cylinder of high-purity helium to a sparging frit using appropriate tubing

(e.g., PTFE).[13]

Immersion: Submerge the sparging frit into the water sample contained in a flask or bottle.

The frit should be positioned near the bottom of the container.

Sparging: Start a gentle flow of helium through the water. A flow rate of approximately 100-

200 mL/min is often sufficient.[13] A gentle stream of bubbles should be visible.

Duration: For effective degassing, sparge for approximately 1 minute per liter of water.[13]

For example, sparge a 1-liter sample for about 1 minute.

Completion: After the recommended time, turn off the helium flow. The water is now

degassed and ready for use.
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Maintenance (for continuous use): If the degassed water is to be used over an extended

period (e.g., as an HPLC mobile phase), a very low flow of helium can be maintained to

create a positive pressure of helium above the liquid, preventing atmospheric gases from re-

dissolving.[2]
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Issue Possible Cause Solution

Water becomes re-

contaminated with argon after

cooling.

Exposure to atmosphere

during cooling.

Cool the boiled water in a

sealed container or under a

gentle stream of an inert gas

like nitrogen.[9]

Inconsistent degassing results.
Boiling time is too short or not

vigorous enough.

Ensure a consistent, rolling

boil for at least 15-30 minutes.

[10]

"Bumping" or violent boiling of

the water.

Lack of nucleation sites for

smooth boiling.

Add clean boiling chips to the

water before heating.

Change in concentration of a

mixed solvent.

One component of the solvent

mixture is more volatile and

evaporates at a faster rate.

This method is not ideal for

volatile solvent mixtures.

Consider vacuum degassing at

a lower temperature or inert

gas sparging.[12]

Vacuum Degassing
Issue Possible Cause Solution

Inefficient degassing.
Vacuum is not strong enough

or applied for too short a time.

Ensure a good vacuum seal

and apply the vacuum for at

least 5-10 minutes.[7] For

better efficiency, combine with

sonication.[7]

Solvent composition changes.

A volatile component of the

solvent mixture is being

preferentially removed under

vacuum.[4]

Use a lower vacuum level or a

shorter degassing time. For

highly sensitive applications,

consider inert gas sparging.

Liquid "boils" or bumps

violently in the flask.

The vacuum is applied too

quickly to a liquid near its

boiling point at that pressure.

Apply the vacuum gradually.

Ensure the flask is not more

than half full.

Re-gassing of the sample after

the procedure.

The degassed water is

exposed to the atmosphere.

Use the water immediately or

store it in a sealed container.
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Ultrasonication
Issue Possible Cause Solution

Poor degassing efficiency.
Sonication time is too short or

the power is too low.

Increase the sonication time.

Note that sonication alone is

generally not the most effective

method.[8]

Sample becomes warm.
Energy from the ultrasonic

waves is converted to heat.

Use a cooled ultrasonic bath or

sonicate in shorter bursts with

cooling periods in between.

Inconsistent results between

samples.

The position of the sample

vessel in the ultrasonic bath is

not consistent.

Ensure the sample container is

placed in the same position in

the bath for each sonication.
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Issue Possible Cause Solution

Sample is contaminated with

the sparging gas.
This is inherent to the method.

If the sparging gas itself

interferes with the experiment,

a different degassing method

must be chosen. For argon-

free water, do not use argon as

the sparging gas.

Inefficient removal of argon.

The flow rate of the sparging

gas is too low or the sparging

time is too short.

Increase the flow rate to

produce a steady stream of

fine bubbles and ensure

adequate sparging time.

Change in solvent

composition.

Evaporation of a volatile

solvent component due to the

gas flow.[12]

Use the lowest effective gas

flow rate and sparge for the

minimum time necessary. Pre-

saturating the sparging gas

with the solvent can help for

critical applications.

No bubbles are seen during

sparging.

The gas cylinder may be

empty, the regulator may be

closed, or there may be a leak

in the line.

Check the gas cylinder

pressure, ensure all valves are

open, and check for leaks in

the tubing and connections.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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